Cas no 112859-71-9 (Fluasterone)

Fluasterone structure
Fluasterone structure
Product Name:Fluasterone
CAS No:112859-71-9
MF:C19H27FO
MW:290.415489435196
CID:129942
PubChem ID:133967
Update Time:2025-04-19

Fluasterone Chemical and Physical Properties

Names and Identifiers

    • Androst-5-en-17-one,16-fluoro-, (16a)-
    • 16-fluoro-5-androsten-17-one
    • Fluasterone
    • 156680-74-9
    • CHEMBL4441355
    • Androst-5-en-17-one, 16-fluoro-, (16-alpha)-
    • DTXSID90920920
    • Androst-5-en-17-one, 16-fluoro-, (16alpha)-
    • NS00069176
    • AKOS040748365
    • 112859-71-9
    • CCRIS 4216
    • 16alpha-Fluoro-5-androsten-17-one
    • (2R,3aS,3bR,9aR,9bS,11aS)-2-fluoro-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
    • SCHEMBL1418930
    • 16.ALPHA.-FLUOROANDROST-5-EN-17-ONE
    • NIOSH/BV8387230
    • 16-alpha-Fluoro-5-androsten-17-one
    • CS-0025591
    • HE2500
    • VHZXNQKVFDBFIK-NBBHSKLNSA-N
    • HY-106328
    • Q27287895
    • R7M5UGD04G
    • (8R,9S,10R,13S,14S,16R)-16-Fluoro-10,13-dimethyl-3,4,7,8,9,10,11,12,13,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17(2H)-one
    • BDBM50507597
    • DB06250
    • J-002855
    • Androst-5-en-17-one, 16-fluoro-, (16.alpha.)-
    • 16-fluoro-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
    • BV83872300
    • UNII-R7M5UGD04G
    • 8354 compound
    • (8R,9S,10R,13S,14S,16R)-16-fluoro-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
    • DB-223257
    • Inchi: 1S/C19H27FO/c1-18-9-4-3-5-12(18)6-7-13-14(18)8-10-19(2)15(13)11-16(20)17(19)21/h6,13-16H,3-5,7-11H2,1-2H3/t13-,14+,15+,16-,18+,19+/m1/s1
    • InChI Key: VHZXNQKVFDBFIK-NBBHSKLNSA-N
    • SMILES: F[C@H]1C([C@@]2(C)CC[C@@H]3[C@@]4(C)CCCCC4=CC[C@H]3[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 290.20500
  • Monoisotopic Mass: 290.20459364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 165 - 168oC
  • Boiling Point: 382.5±42.0 °C at 760 mmHg
  • Flash Point: 207.3±18.1 °C
  • Solubility: Chloroform (Slightly), Methanol (Very Slightly, Heated)
  • PSA: 17.07000
  • LogP: 4.85640
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Fluasterone Security Information

Fluasterone Pricemore >>

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